molecular formula C13H18O3S B8366246 Hex-5-en-1-yl 4-methylbenzene-1-sulfonate CAS No. 18922-06-0

Hex-5-en-1-yl 4-methylbenzene-1-sulfonate

Cat. No.: B8366246
CAS No.: 18922-06-0
M. Wt: 254.35 g/mol
InChI Key: QWGZFDYGOKJQAE-UHFFFAOYSA-N
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Description

Hex-5-en-1-yl 4-methylbenzene-1-sulfonate is a useful research compound. Its molecular formula is C13H18O3S and its molecular weight is 254.35 g/mol. The purity is usually 95%.
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Properties

CAS No.

18922-06-0

Molecular Formula

C13H18O3S

Molecular Weight

254.35 g/mol

IUPAC Name

hex-5-enyl 4-methylbenzenesulfonate

InChI

InChI=1S/C13H18O3S/c1-3-4-5-6-11-16-17(14,15)13-9-7-12(2)8-10-13/h3,7-10H,1,4-6,11H2,2H3

InChI Key

QWGZFDYGOKJQAE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OCCCCC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In this preparation 1.0 mole of p-toluenesulfonyl chloride is dissolved in 700 ml. of pyridine at 0° C, under nitrogen, and then 1.0 mole of hex-5-en-1-ol is added dropwise. The mixture is then stirred at room temperature for 16 hours, then poured into ice water and extracted with ethyl ether. The ethyl ether extract is then sequentially washed with water, 10% aqueous hydrochloric acid, water, aqueous 10% sodium bicarbonate solution and water, and then dried over magnesium sulfate and filtered. The filtrate is evaporated to dryness, under vacuum, affording hex-5-en-1-ol tosylate as a residue.
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